Cas no 94133-59-2 (Benzeneacetaldehyde, a-butylidene-)

Benzeneacetaldehyde, a-butylidene- structure
94133-59-2 structure
Product Name:Benzeneacetaldehyde, a-butylidene-
CAS No:94133-59-2
MF:C12H14O
MW:174.238963603973
CID:806563
PubChem ID:6433026
Update Time:2025-04-19

Benzeneacetaldehyde, a-butylidene- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde, a-butylidene-
    • 2-phenylhex-2-enal
    • 94133-59-2
    • EINECS 302-720-3
    • SCHEMBL6129937
    • Inchi: 1S/C12H14O/c1-2-3-7-12(10-13)11-8-5-4-6-9-11/h4-10H,2-3H2,1H3/b12-7-
    • InChI Key: LYAVRIBWJOVBLZ-GHXNOFRVSA-N
    • SMILES: O=C/C(/C1C=CC=CC=1)=C/CCC

Computed Properties

  • Exact Mass: 174.104465
  • Monoisotopic Mass: 174.104465
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.964
  • Boiling Point: 302°Cat760mmHg
  • Flash Point: 116.1°C
  • Refractive Index: 1.519
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